2-(4-benzylpiperazin-1-yl)-6-propan-2-yl-1H-pyrimidin-4-one

• Molecular Formula: C18H24N4O
• Molecular Weight: 312.4 g/mol
• IUPAC Name: 2-(4-benzylpiperazin-1-yl)-6-propan-2-yl-1H-pyrimidin-4-one
• InChI: InChI=1S/C18H24N4O/c1-14(2)16-12-17(23)20-18(19-16)22-10-8-21(9-11-22)13-15-6-4-3-5-7-15/h3-7,12,14H,8-11,13H2,1-2H3,(H,19,20,23)
• InChI Key: DFTJNZSJYHUSBV-UHFFFAOYSA-N
• Isomeric SMILES: CC(C)C1=CC(=O)N=C(N1)N2CCN(CC2)CC3=CC=CC=C3

Description

2-(4-benzylpiperazin-1-yl)-6-propan-2-yl-1H-pyrimidin-4-one, also known as BP-897, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. BP-897 is a selective dopamine D3 receptor antagonist that has been shown to have promising effects in preclinical studies.

Mechanism of Action

2-(4-benzylpiperazin-1-yl)-6-propan-2-yl-1H-pyrimidin-4-one selectively blocks dopamine D3 receptors, which are primarily found in the mesolimbic system of the brain. By blocking these receptors, 2-(4-benzylpiperazin-1-yl)-6-propan-2-yl-1H-pyrimidin-4-one reduces the rewarding effects of drugs of abuse and may help to reduce drug-seeking behavior.
Biochemical and Physiological Effects:
2-(4-benzylpiperazin-1-yl)-6-propan-2-yl-1H-pyrimidin-4-one has been shown to have a number of biochemical and physiological effects. It has been shown to decrease dopamine release in the nucleus accumbens, which is a key region involved in reward processing. It has also been shown to decrease the activity of the mesolimbic dopamine system, which is thought to contribute to drug-seeking behavior.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-benzylpiperazin-1-yl)-6-propan-2-yl-1H-pyrimidin-4-one in lab experiments is its high selectivity for dopamine D3 receptors, which allows for more precise targeting of this receptor subtype. However, one limitation is that 2-(4-benzylpiperazin-1-yl)-6-propan-2-yl-1H-pyrimidin-4-one has relatively low potency compared to other dopamine D3 receptor antagonists, which may require higher doses for effective inhibition.

Future Directions

Future research on 2-(4-benzylpiperazin-1-yl)-6-propan-2-yl-1H-pyrimidin-4-one could focus on its potential therapeutic applications in specific neurological and psychiatric disorders. Additionally, further studies could investigate the underlying mechanisms of 2-(4-benzylpiperazin-1-yl)-6-propan-2-yl-1H-pyrimidin-4-one's effects on the mesolimbic dopamine system and explore other receptor subtypes that may be involved in its actions. Finally, the development of more potent and selective dopamine D3 receptor antagonists could lead to improved therapeutic options for a range of disorders.

Synthesis Methods

2-(4-benzylpiperazin-1-yl)-6-propan-2-yl-1H-pyrimidin-4-one can be synthesized through a multistep process starting with the reaction of 4-benzylpiperazine with 2-bromoacetophenone to form 2-(4-benzylpiperazin-1-yl)acetophenone. This intermediate is then reacted with 2-chloro-N-(propan-2-yl)pyrimidin-4-amine to yield 2-(4-benzylpiperazin-1-yl)-6-propan-2-yl-1H-pyrimidin-4-one.

Scientific Research Applications

2-(4-benzylpiperazin-1-yl)-6-propan-2-yl-1H-pyrimidin-4-one has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to have potential in the treatment of drug addiction, depression, schizophrenia, and Parkinson's disease.